Cas no 294177-35-8 (2,5-Diazabicyclo[2.2.1]heptane,2-(3-fluorophenyl)-, hydrobromide (1:1), (1S,4S)-)

• Product Name: 2,5-Diazabicyclo[2.2.1]heptane,2-(3-fluorophenyl)-, hydrobromide (1:1), (1S,4S)-
• CAS No: 294177-35-8
• MF: C₁₁H₁₄BrFN₂
• MW: 273.144665241241
• CID: 239275
• PubChem ID: 24870904
• Update Time: 2025-04-19

2,5-Diazabicyclo[2.2.1]heptane,2-(3-fluorophenyl)-, hydrobromide (1:1), (1S,4S)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Diazabicyclo[2.2.1]heptane,2-(3-fluorophenyl)-, hydrobromide (1:1), (1S,4S)-
• (1S,4S)-(?)-2-(3-Fluorophenyl)-2,5-diazabicyclo[2.2.1]heptane hydrobromide
• (1S,4S)-2-(3-fluorophenyl)-2,5-diazabicyclo[2.2.1]heptane,hydrobromide
• J-017504
• (1S,4S)-2-(3-FLUOROPHENYL)-2,5-DIAZABICYCLO[2.2.1]HEPTANE HYDROBROMIDE
• (1S, 4S)-2-(3-fluorophenyl)-2, 5-diazabicyclo[2.2.1]heptane;hydrobromide
• (1S,4S)-2-(3-Fluorophenyl)-2,5-diazabicyclo[2.2.1]heptane--hydrogen bromide (1/1)
• 294177-35-8
• 2,5-Diazabicyclo[2.2.1]heptane, 2-(3-fluorophenyl)-, hydrobromide (1:1), (1S,4S)-
• starbld0004355
• (1S,4S)-2-(3-fluorophenyl)-2,5-diazabicyclo[2.2.1]heptane;hydrobromide
• (1S,4S)-(-)-2-(3-Fluorophenyl)-2,5-diazabicyclo[2.2.1]heptane hydrobromide
• (1S 4S)-(-)-2-(3-FLUOROPHENYL)-2 5-DIAZ&
• DTXSID90583791
• DB-068111

• MDL： MFCD10565641
• Inchi： 1S/C11H13FN2.BrH/c12-8-2-1-3-10(4-8)14-7-9-5-11(14)6-13-9;/h1-4,9,11,13H,5-7H2;1H/t9-,11-;/m0./s1
• InChI Key： JVXIFPJAONRBON-ROLPUNSJSA-N
• SMILES： Br.FC1=CC=CC(=C1)N1C[C@@H]2C[C@H]1CN2

Computed Properties

• Exact Mass: 272.03252
• Monoisotopic Mass: 272.03244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 176-180 °C (lit.)
• Boiling Point: 356.4°C at 760 mmHg
• Flash Point: 169.3°C
• PSA: 15.27
• Solubility: Not determined
• Optical Activity: [α]23/D −98°, c = 1 in H2O

2,5-Diazabicyclo[2.2.1]heptane,2-(3-fluorophenyl)-, hydrobromide (1:1), (1S,4S)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：